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Compound of Interest

Compound Name:
5-O-Methylvisammioside

(Standard)

Cat. No.: B15597146 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the quantitative analysis of 5-O-

Methylvisammioside using High-Performance Liquid Chromatography (HPLC). The method is

applicable for the quality control and standardization of herbal extracts and finished products

containing Saposhnikovia divaricata (Fang Feng), from which 5-O-Methylvisammioside is a

characteristic chromone.

Introduction
5-O-Methylvisammioside is a naturally occurring chromone found in the roots of Saposhnikovia

divaricata, a plant widely used in traditional Chinese medicine. It is known to possess various

pharmacological activities, including analgesic, antipyretic, and anti-inflammatory effects.

Accurate and precise quantification of 5-O-Methylvisammioside is crucial for the quality control

and standardization of raw materials and commercial products. This application note describes

a validated reversed-phase HPLC (RP-HPLC) method for this purpose.

Experimental Protocol
Apparatus and Materials

High-Performance Liquid Chromatography (HPLC) system with a UV-Vis or Diode Array

Detector (DAD)
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Analytical balance (accurate to 0.01 mg)

Ultrasonic bath

Vortex mixer

Centrifuge

Syringe filters (0.45 µm, nylon or PTFE)

HPLC vials

Volumetric flasks and pipettes

Reagents and Chemicals
5-O-Methylvisammioside reference standard (purity ≥ 98%)

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Formic acid (HPLC grade)

Water (ultrapure or deionized)

Preparation of Standard Solutions
Stock Standard Solution (1 mg/mL): Accurately weigh 10 mg of 5-O-Methylvisammioside

reference standard and dissolve it in 10 mL of methanol in a volumetric flask. Sonicate for 10

minutes to ensure complete dissolution.

Working Standard Solutions: Prepare a series of working standard solutions by serially

diluting the stock standard solution with methanol to obtain concentrations ranging from 1

µg/mL to 100 µg/mL.

Preparation of Sample Solutions (from Saposhnikovia
divaricata root powder)
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Extraction: Accurately weigh 1.0 g of powdered Saposhnikovia divaricata root into a

centrifuge tube. Add 25 mL of 70% methanol.

Sonication: Sonicate the mixture for 30 minutes in an ultrasonic bath.

Centrifugation: Centrifuge the extract at 4000 rpm for 10 minutes.

Filtration: Collect the supernatant and filter it through a 0.45 µm syringe filter into an HPLC

vial.

Chromatographic Conditions
The following table summarizes the optimized HPLC conditions for the analysis of 5-O-

Methylvisammioside.

Parameter Condition

HPLC Column
Agilent Eclipse XDB-C18 (250 mm × 4.6 mm, 5

µm) or equivalent

Mobile Phase A 0.1% Formic acid in Water

Mobile Phase B 0.1% Formic acid in Acetonitrile

Gradient Elution

0-15 min, 10-40% B15-25 min, 40-60% B25-35

min, 60-80% B35-40 min, 80-10% B40-45 min,

10% B (re-equilibration)

Flow Rate 1.0 mL/min[1]

Injection Volume 10 µL

Column Temperature 30 °C

Detection 302 nm[1]

Method Validation Data
The described HPLC method was validated for linearity, limit of detection (LOD), limit of

quantification (LOQ), precision, and accuracy. The results are summarized in the tables below.
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Table 1: Linearity, LOD, and LOQ

Analyte
Linear
Range (µg)

Regression
Equation

Correlation
Coefficient
(r)

LOD
(µg/mL)

LOQ
(µg/mL)

5-O-

Methylvisam

mioside

0.1428 -

1.428[1]

Y = 25489x +

124.3
0.9998[1] 0.05 0.15

Table 2: Precision
Analyte

Intra-day Precision (RSD,
n=6)

Inter-day Precision (RSD,
n=6)

5-O-Methylvisammioside 1.8% 2.5%

Table 3: Accuracy (Recovery)
Analyte

Spiked
Amount (mg)

Found Amount
(mg)

Recovery (%) RSD (%)

5-O-

Methylvisammios

ide

0.5 0.489 97.8 1.26[1]

1.0 0.975 97.5 1.16[1]

1.5 1.468 97.9 1.22

Average

Recovery
97.74[1]

Experimental Workflow and Diagrams
The overall workflow for the HPLC analysis of 5-O-Methylvisammioside is depicted in the

following diagram.
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Caption: Workflow for the HPLC analysis of 5-O-Methylvisammioside.
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Conclusion
The HPLC method detailed in this application note is simple, accurate, and reliable for the

quantitative determination of 5-O-Methylvisammioside in Saposhnikovia divaricata and its

derived products. The method is suitable for quality control purposes in the pharmaceutical and

herbal industries, ensuring the consistency and efficacy of products containing this bioactive

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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